molecular formula C14H13N3O2S2 B268855 N-{[3-(acetylamino)phenyl]carbamothioyl}thiophene-2-carboxamide

N-{[3-(acetylamino)phenyl]carbamothioyl}thiophene-2-carboxamide

Cat. No. B268855
M. Wt: 319.4 g/mol
InChI Key: IYOVVSCYBDBNCX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-{[3-(acetylamino)phenyl]carbamothioyl}thiophene-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as TAK-659 and is a potent inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). BTK is an enzyme that plays a crucial role in the development and activation of B cells, which are an essential component of the immune system. In

Scientific Research Applications

N-{[3-(acetylamino)phenyl]carbamothioyl}thiophene-2-carboxamide has been extensively studied for its potential applications in the treatment of various diseases. The compound has shown promising results in the treatment of B cell malignancies, autoimmune diseases, and inflammatory disorders. In addition, it has been found to be effective in the treatment of chronic lymphocytic leukemia, mantle cell lymphoma, and Waldenstrom's macroglobulinemia.

Mechanism of Action

N-{[3-(acetylamino)phenyl]carbamothioyl}thiophene-2-carboxamide works by inhibiting the activity of BTK, which is a critical enzyme in the development and activation of B cells. BTK plays a crucial role in the B cell receptor signaling pathway, which is essential for the survival and proliferation of B cells. By inhibiting BTK, N-{[3-(acetylamino)phenyl]carbamothioyl}thiophene-2-carboxamide disrupts the B cell signaling pathway, leading to the death of B cells. This mechanism of action makes N-{[3-(acetylamino)phenyl]carbamothioyl}thiophene-2-carboxamide a potent therapeutic agent for the treatment of B cell malignancies and autoimmune diseases.
Biochemical and Physiological Effects:
N-{[3-(acetylamino)phenyl]carbamothioyl}thiophene-2-carboxamide has been found to have several biochemical and physiological effects. The compound has been shown to induce apoptosis (programmed cell death) in B cells, leading to their elimination. It has also been found to inhibit the production of cytokines, which are signaling molecules that play a crucial role in the immune response. Additionally, N-{[3-(acetylamino)phenyl]carbamothioyl}thiophene-2-carboxamide has been found to reduce the levels of immunoglobulins, which are antibodies produced by B cells.

Advantages and Limitations for Lab Experiments

N-{[3-(acetylamino)phenyl]carbamothioyl}thiophene-2-carboxamide has several advantages and limitations for lab experiments. The compound is highly potent and selective, making it an ideal tool for studying the B cell signaling pathway. However, the compound has poor solubility in water, which can make it challenging to work with in some experiments. Additionally, the compound has a short half-life, which can limit its effectiveness in some studies.

Future Directions

There are several future directions for the research on N-{[3-(acetylamino)phenyl]carbamothioyl}thiophene-2-carboxamide. One area of focus is the development of more effective formulations of the compound that address its solubility issues. Another area of research is the identification of new targets for the compound, which could expand its potential applications beyond B cell malignancies and autoimmune diseases. Additionally, there is a need for further studies to determine the long-term effects of N-{[3-(acetylamino)phenyl]carbamothioyl}thiophene-2-carboxamide on the immune system and other physiological processes.

Synthesis Methods

The synthesis of N-{[3-(acetylamino)phenyl]carbamothioyl}thiophene-2-carboxamide involves the reaction of 3-(acetylamino)aniline with carbon disulfide and potassium hydroxide to form the corresponding thiourea. The thiourea is then reacted with 2-bromo-thiophene-3-carboxylic acid to obtain the desired compound. This method of synthesis has been reported in various research papers and has been optimized to obtain high yields of the compound.

properties

Product Name

N-{[3-(acetylamino)phenyl]carbamothioyl}thiophene-2-carboxamide

Molecular Formula

C14H13N3O2S2

Molecular Weight

319.4 g/mol

IUPAC Name

N-[(3-acetamidophenyl)carbamothioyl]thiophene-2-carboxamide

InChI

InChI=1S/C14H13N3O2S2/c1-9(18)15-10-4-2-5-11(8-10)16-14(20)17-13(19)12-6-3-7-21-12/h2-8H,1H3,(H,15,18)(H2,16,17,19,20)

InChI Key

IYOVVSCYBDBNCX-UHFFFAOYSA-N

SMILES

CC(=O)NC1=CC(=CC=C1)NC(=S)NC(=O)C2=CC=CS2

Canonical SMILES

CC(=O)NC1=CC(=CC=C1)NC(=S)NC(=O)C2=CC=CS2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.